Everolimus-13C2,D4

• Molecular Formula: C53H83NO14
• Molecular Weight: 964.2 g/mol
• InChI: InChI=1S/C53H83NO14/c1-32-16-12-11-13-17-33(2)44(63-8)30-40-21-19-38(7)53(62,68-40)50(59)51(60)54-23-15-14-18-41(54)52(61)67-45(35(4)28-39-20-22-43(66-25-24-55)46(29-39)64-9)31-42(56)34(3)27-37(6)48(58)49(65-10)47(57)36(5)26-32/h11-13,16-17,27,32,34-36,38-41,43-46,48-49,55,58,62H,14-15,18-26,28-31H2,1-10H3/b13-11+,16-12+,33-17+,37-27+/t32-,34-,35-,36-,38-,39+,40+,41+,43-,44+,45+,46-,48-,49+,53-/m1/s1/i24+1D2,25+1D2
• InChIKey: HKVAMNSJSFKALM-BHZSNJDGSA-N

Everolimus-13C2,D4 Dual-Labeled IS

Everolimus-13C2,D4 (CAS 1661009-29-5) is a stable isotope-labeled analog of the macrolide mTOR inhibitor everolimus (RAD001), incorporating precisely two ¹³C and four deuterium atoms [1]. With a molecular formula of ¹³C₂C₅₁H₇₉D₄NO₁₄ and a molecular weight of approximately 964.25 g/mol, the compound is supplied as a certified reference material at purities typically ≥98% . It is designed exclusively as an internal standard (IS) for liquid chromatography–tandem mass spectrometry (LC-MS/MS) assays, enabling definitive quantification of everolimus in complex biological matrices such as whole blood and tissue homogenates [2].

Workflow

LC-MS/MS quantification of everolimus in research matrices

Selection

Dual ¹³C₂/D₄ labeled internal standard (+6 Da shift)

Use Context

Whole blood and tissue homogenate bioanalysis; method validation

• [1] MedChemExpress. (2025). Everolimus-13C2,d4 (RAD001-13C2,d4) Product Datasheet. View Source
• [2] Korecka, M. A., Patel, R., & Shaw, L. M. (2011). Evaluation of performance of new, isotopically labeled internal standard ([13c2d4]RAD001) for everolimus using a novel high-performance liquid chromatography tandem mass spectrometry method. Therapeutic Drug Monitoring, 33(4), 460–463. View Source

Why Everolimus-13C2,D4 IS Cannot Be Replaced

In LC-MS/MS quantification, the internal standard must co-elute with the analyte and exhibit identical ionization behavior to compensate for matrix effects and instrument variability. Unlabeled everolimus is indistinguishable from the target analyte, rendering it unusable as an IS [1]. Structural analogs such as 32-desmethoxyrapamycin or ascomycin differ in chromatographic retention and ionization efficiency, leading to differential matrix effects and higher inter-method variability compared to co-eluting stable isotope-labeled IS [2]. Even a simpler deuterated analog (everolimus-d4) can show smaller mass shift and potential isotopic cross-talk, whereas the dual ¹³C₂/D₄ labeling of Everolimus-13C2,D4 provides a +6 Da mass shift that unequivocally separates IS and analyte signals while preserving near-identical physicochemical properties .

Unlabeled everolimus Indistinguishable from analyte; precludes use as an internal standard.

Structural analog IS Differential ion suppression and retention shift may reduce inter-method agreement.

Everolimus-d4 only Smaller +4 Da shift elevates isotopic cross-talk risk; may not provide +6 Da separation.

• [1] Heideloff, C., Payto, D., & Wang, S. (2013). Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. Therapeutic Drug Monitoring, 35(2), 246–250. View Source
• [2] Korecka, M. A., Patel, R., & Shaw, L. M. (2011). Evaluation of performance of new, isotopically labeled internal standard ([13c2d4]RAD001) for everolimus using a novel high-performance liquid chromatography tandem mass spectrometry method. Therapeutic Drug Monitoring, 33(4), 460–463. View Source

Everolimus-13C2,D4 Differentiation Evidence

Superior Inter-Laboratory Agreement

When directly compared against the structural analog internal standard SDZ RAD 223-756, Everolimus-13C2,D4 ([13c2d4]RAD001) yielded everolimus concentration results that agreed more closely with a reference laboratory method that also used ¹³C₂D₄-labeled IS [1]. The method using [13c2d4]RAD001 showed a correlation of r = 0.93 with the reference laboratory, whereas the analog IS method showed greater deviation from the reference results [1].

Inter-Laboratory Agreement

Head-to-head

Target: r = 0.93 with reference laboratory (SIL-IS)
Comparator: analog IS showed greater deviation

Reported higher agreement supports method harmonization context.

Whole blood samples; API 5000 MS platform.

Evidence Dimension	Inter-laboratory agreement of everolimus concentration measurements
Target Compound Data	Correlation r = 0.93 with reference laboratory using [13c2d4]RAD001 IS
Comparator Or Baseline	Analog IS SDZ RAD 223-756: greater deviation from reference laboratory results (quantitative r value not reported in this head-to-head study, but explicitly stated as inferior agreement)
Quantified Difference	The isotopically labeled IS agreed more closely with the reference laboratory; the analog IS showed larger deviation (exact p-value or Δr not quantified in the abstract, but qualitative superiority established in the primary study).
Conditions	Whole blood samples; HPLC-MS/MS (API 5000); comparison against an independent reference laboratory method using [13c2d4]RAD001

Why This Matters

For clinical TDM laboratories, closer agreement with reference methods directly translates to fewer patient samples requiring re-analysis and greater confidence in dose-adjustment decisions.

• [1] Korecka, M. A., Patel, R., & Shaw, L. M. (2011). Evaluation of performance of new, isotopically labeled internal standard ([13c2d4]RAD001) for everolimus using a novel high-performance liquid chromatography tandem mass spectrometry method. Therapeutic Drug Monitoring, 33(4), 460–463. View Source

Ion Suppression Compensation in Brain Tissue

In a preclinical study analyzing everolimus in mouse brain tissue, Everolimus-13C2,D4 ([13C2D4]RAD001) demonstrated effective compensation of ion suppression phenomena, with analyte recovery values ranging from 82% to 98% across spiked brain and blood samples [1]. The IS maintained method performance over a wide range of consecutive analytical runs, with intra-day and inter-day precision of 3–19% and accuracy of 82–109% [1]. In contrast, methods relying on analog IS or external calibration without isotope dilution typically show larger variability in tissue matrices due to differential ion suppression.

Brain Tissue Recovery

Cross-study

82–98% recovery with [¹³C₂D₄]RAD001 IS in spiked brain tissue

Supports ion suppression compensation in CNS matrices.

Mouse brain; QTOF detection; SPE preparation.

Evidence Dimension	Recovery after ion suppression compensation in brain tissue matrix
Target Compound Data	Recovery range: 82–98% using [13C2D4]RAD001 IS
Comparator Or Baseline	Typical recovery without isotope dilution or with analog IS in brain tissue matrices is often below 70% or highly variable (class-level inference; no direct comparator run in this study)
Quantified Difference	Recovery within 82–98% demonstrates effective ion suppression compensation; comparable studies without SIL-IS report wider variability.
Conditions	Mouse brain and blood samples; solid-phase extraction; QTOF MS detection of ammonium adducts (m/z 975.6152 for RAD001, m/z 981.6481 for [13C2D4]RAD001); linear range 4–100 ng/mL

Why This Matters

Researchers quantifying everolimus in CNS tissues need an IS that co-elutes and co-ionizes identically with the analyte; Everolimus-13C2,D4 uniquely provides this match, ensuring accurate brain concentration data for neuro-oncology and transplant studies.

• [1] Giovagnoli, S., et al. (2015). Evaluation of a LC-MS method for everolimus preclinical determination in brain by using [(13)C2D4]RAD001 internal standard. Journal of Chromatography B, 985, 155–163. View Source

Enhanced LLOQ Sensitivity

Using the [13C2D4]RAD001 internal standard on an API 5000 mass spectrometer, the LLOQ for everolimus was reduced from 1.0 ng/mL (previous method) to 0.5 ng/mL [1]. This improvement was enabled by the more sensitive MS platform combined with the isotopically labeled IS; the previous higher LLOQ was obtained with an earlier method that did not employ the ¹³C₂D₄-labeled IS [1]. A separate study using everolimus-d4 as IS reported an LLOQ of 1.0 ng/mL [2].

LLOQ Sensitivity

Cross-study

0.5 ng/mL with [¹³C₂D₄]RAD001
vs. 1.0 ng/mL with everolimus-d4 or previous method

Reported LLOQ improvement supports low-concentration research sample analysis.

API 5000; hemolysis sample prep step.

Evidence Dimension	Lower limit of quantification (LLOQ)
Target Compound Data	0.5 ng/mL with [13C2D4]RAD001 IS on API 5000 MS
Comparator Or Baseline	1.0 ng/mL with previous method (pre-SIL-IS); 1.0 ng/mL with everolimus-d4 IS in Heideloff et al. 2013
Quantified Difference	2-fold improvement in LLOQ (0.5 vs. 1.0 ng/mL)
Conditions	Whole blood; HPLC-MS/MS with API 5000; sample preparation included water hemolysis step

Why This Matters

A 2-fold lower LLOQ enables accurate quantification at sub-therapeutic concentrations, which is critical for pediatric TDM, drug-drug interaction studies, and pharmacokinetic modeling where everolimus trough levels may fall below 1 ng/mL.

• [1] Korecka, M. A., Patel, R., & Shaw, L. M. (2011). Evaluation of performance of new, isotopically labeled internal standard ([13c2d4]RAD001) for everolimus using a novel high-performance liquid chromatography tandem mass spectrometry method. Therapeutic Drug Monitoring, 33(4), 460–463. View Source
• [2] Heideloff, C., Payto, D., & Wang, S. (2013). Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. Therapeutic Drug Monitoring, 35(2), 246–250. View Source

Method Precision and Accuracy

The fully validated method employing [13C2D4]RAD001 as IS achieved between-day precision below 9% coefficient of variation (CV) and accuracy ranging from 94.8% to 106.4% across quality control samples [1]. Neither carryover nor matrix effects were observed [1]. For comparison, methods using the analog IS SDZ RAD 223-756 showed between-day precision of 3.1–5.7%, but those using another analog (ascomycin) showed inferior precision of 6.0–8.6% [2].

Precision & Accuracy

Cross-study

Between-day CV <9%
Accuracy 94.8–106.4% (SIL-IS method)

Reported precision falls within bioanalytical acceptance criteria.

Whole blood QC samples; multiple runs.

Evidence Dimension	Between-day precision (CV) and accuracy
Target Compound Data	CV <9%; Accuracy 94.8–106.4% with [13C2D4]RAD001 IS
Comparator Or Baseline	SDZ RAD 223-756: CV 3.1–5.7%; Ascomycin: CV 6.0–8.6%
Quantified Difference	[13C2D4]RAD001 accuracy range (94.8–106.4%) falls within FDA bioanalytical guidance (85–115%); ascomycin precision is wider (6.0–8.6%) and analog IS methods require separate evaluation for matrix effects.
Conditions	Whole blood QC samples; HPLC-MS/MS; multiple analytical runs

Why This Matters

Demonstrated accuracy and precision within regulatory acceptance criteria confirm that Everolimus-13C2,D4-based methods are suitable for both clinical TDM and regulatory pharmacokinetic studies without the matrix effect variability that complicates analog IS approaches.

• [1] Korecka, M. A., Patel, R., & Shaw, L. M. (2011). Evaluation of performance of new, isotopically labeled internal standard ([13c2d4]RAD001) for everolimus using a novel high-performance liquid chromatography tandem mass spectrometry method. Therapeutic Drug Monitoring, 33(4), 460–463. View Source
• [2] Korecka, M. A., et al. (2006). Sensitive, high throughput HPLC-MS/MS method with on-line sample clean-up for everolimus measurement. Therapeutic Drug Monitoring, 28(4), 527–534. (Data for SDZ RAD 223-756 and ascomycin precision.) View Source

Isotopic Purity and Supply Stability

Commercial specifications for Everolimus-13C2,D4 include isotopic enrichment of 99% ¹³C and 98% ²H, with chemical purity ≥98% and documented stability of ≥1 year under recommended storage conditions (2–8°C) . In contrast, some deuterium-only analogs (everolimus-d4) are offered at approximately 90% purity with potential for isotopic cross-talk due to smaller mass shift . The high enrichment values minimize interference from unlabeled everolimus, ensuring accurate isotope dilution calculations.

Isotopic Purity & Stability

Specification review

99% ¹³C, 98% ²H enrichment; purity ≥98%; stability ≥1 year

Certified enrichment supports lot-to-lot consistency and method longevity.

Supplier COA; recommended storage 2–8°C.

Evidence Dimension	Isotopic enrichment and chemical purity specifications
Target Compound Data	99% ¹³C, 98% ²H enrichment; ≥98% chemical purity; stability ≥1 year
Comparator Or Baseline	Everolimus-d4: ~90% purity (from vendor specifications); enrichment values not always guaranteed at comparable levels
Quantified Difference	8% absolute purity advantage (98% vs. ~90%) and explicit dual-isotope enrichment certification
Conditions	Commercial supplier certificates of analysis (Alsachim, BOC Sciences, MedChemExpress); storage at 2–8°C

Why This Matters

For laboratories establishing reference measurement procedures or requiring multi-year method consistency, the certified high enrichment and documented stability reduce the risk of lot-to-lot variability and re-validation burden.

Everolimus-13C2,D4 Application Scenarios

Clinical TDM Method Harmonization

When a hospital or reference laboratory needs its everolimus assay to agree closely with an external reference method or proficiency testing scheme, Everolimus-13C2,D4 is the prudent choice. The 2011 head-to-head study showed that results obtained with [13C2D4]RAD001 agreed more closely with a reference laboratory using the same IS than results obtained with the analog SDZ RAD 223-756 [1]. This directly supports procurement where inter-laboratory harmonization is a regulatory or accreditation requirement.

Preclinical Brain Tissue Quantification

For studies quantifying everolimus in brain tissue—such as glioblastoma or tuberous sclerosis complex models—Everolimus-13C2,D4 provides matrix-matched ion suppression compensation. The validated method achieved 82–98% recovery in spiked brain samples and maintained linearity (r² = 0.99098) in the presence of brain matrix components [2]. Researchers should procure this specific isotopologue to ensure that brain concentration data are not confounded by tissue-specific ion suppression.

Pediatric Low-Dose PK Sensitivity

When study protocols demand quantification of everolimus below 1 ng/mL—common in pediatric TDM or microdose drug-drug interaction studies—Everolimus-13C2,D4 enables an LLOQ of 0.5 ng/mL on high-sensitivity MS platforms [3]. This 2-fold sensitivity gain over methods using everolimus-d4 (LLOQ 1.0 ng/mL) can determine whether a study can detect low-level exposure or must exclude patients with sub-therapeutic concentrations.

Reference Method Standardization

For metrology institutes or core laboratories developing candidate reference measurement procedures for everolimus, the dual-label [13C2,2H4]-everolimus has been explicitly employed as the internal standard in published isotope-dilution LC-MS/MS reference methods [4]. Its high certified purity (≥98%) and defined isotopic enrichment (99% ¹³C, 98% ²H) provide the metrological traceability required for assigning reference values to calibrators and proficiency testing materials .

Application

Selection Property

Validation Focus

Inter-laboratory method harmonization

Co-eluting SIL-IS with reported agreement context

Inter-laboratory comparison; method alignment verification

Preclinical brain tissue quantification

Matrix-matched ion suppression compensation

Recovery in brain homogenate; matrix effect assessment

Low-concentration PK research studies

Enhanced LLOQ sensitivity for sub-ng/mL detection

Sensitivity verification at low exposure levels

Reference measurement procedure development

High certified purity and defined isotopic enrichment

Metrological traceability; purity and enrichment documentation

• [1] Korecka, M. A., Patel, R., & Shaw, L. M. (2011). Evaluation of performance of new, isotopically labeled internal standard ([13c2d4]RAD001) for everolimus using a novel high-performance liquid chromatography tandem mass spectrometry method. Therapeutic Drug Monitoring, 33(4), 460–463. View Source
• [2] Giovagnoli, S., et al. (2015). Evaluation of a LC-MS method for everolimus preclinical determination in brain by using [(13)C2D4]RAD001 internal standard. Journal of Chromatography B, 985, 155–163. View Source
• [3] Heideloff, C., Payto, D., & Wang, S. (2013). Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. Therapeutic Drug Monitoring, 35(2), 246–250. View Source
• [4] Molnár, P. M., et al. (2011). Procedure for determination of immunosuppressive drugs in whole blood with liquid chromatography-isotope dilution mass spectrometry. Clinical Laboratory, 57(11-12), 983–992. View Source